Cas no 5336-22-1 (2,2'-sulfanediylbis(4-bromophenol))

• Product Name: 2,2'-sulfanediylbis(4-bromophenol)
• CAS No: 5336-22-1
• MF: C₁₂H₈Br₂O₂S
• MW: 376.063720703125
• CID: 1582255
• PubChem ID: 219589
• Update Time: 2025-04-21

2,2'-sulfanediylbis(4-bromophenol) Chemical and Physical Properties

Names and Identifiers

• 2,2'-sulfanediylbis(4-bromophenol)
• 2,2'-Thiobis(4-bromophenol)
• 2,2'-Thiobis[4-bromophenol]
• 4-bromo-2-(5-bromo-2-hydroxyphenyl)sulfanylphenol
• DTXSID30277182
• DS-005292
• NSC-106085
• 4-bromo-2-(5-bromo-2-hydroxy-phenyl)sulfanyl-phenol
• NSC-1049
• NSC1049
• SCHEMBL11316818
• 5336-22-1
• NSC106085

• Inchi： 1S/C12H8Br2O2S/c13-7-1-3-9(15)11(5-7)17-12-6-8(14)2-4-10(12)16/h1-6,15-16H
• InChI Key： HQRWNPFVXNLBJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC1C=C(C=CC=1O)Br)O

Computed Properties

• Exact Mass: 373.86114
• Monoisotopic Mass: 373.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 2.03
• Boiling Point: 434.7°C at 760 mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.787
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers